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Compound of Interest

Compound Name: LY 178002

Cat. No.: B1675587 Get Quote

Technical Support Center: LY178002
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals working with

LY178002. The information is presented in a question-and-answer format to directly address

specific issues that may be encountered during experiments.

Frequently Asked Questions (FAQs)
Q1: What is LY178002 and what is its primary mechanism of action?

LY178002 is a potent inhibitor of 5-lipoxygenase (5-LOX) and, to a lesser extent,

phospholipase A2 (PLA2). Its primary mechanism of action is the inhibition of 5-LOX, a key

enzyme in the biosynthesis of leukotrienes, which are pro-inflammatory lipid mediators. It

shows relatively weak inhibition of cyclooxygenase (COX).

Q2: What are the recommended storage and handling conditions for LY178002?

For optimal stability, LY178002 should be stored as a lyophilized powder at -20°C for long-term

storage (months to years) and at 0-4°C for short-term storage (days to weeks). It should be

kept in a dry, dark environment. Stock solutions are typically prepared in dimethyl sulfoxide

(DMSO) and can be stored at -20°C for several months. It is advisable to aliquot stock

solutions to avoid multiple freeze-thaw cycles.
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Q3: In what solvents is LY178002 soluble?

LY178002 is soluble in DMSO. For experiments requiring aqueous buffers, it is common

practice to first dissolve the compound in DMSO to create a concentrated stock solution, which

can then be further diluted into the aqueous experimental medium.

Quality Control and Purity Assessment
Q4: How can I assess the purity of my LY178002 sample?

The purity of LY178002 can be assessed using several analytical techniques. High-

Performance Liquid Chromatography (HPLC) with UV detection is a common and reliable

method. Other techniques such as Mass Spectrometry (MS) can confirm the identity and

molecular weight of the compound.

Q5: What are typical quality control specifications for a research-grade LY178002?

While a specific certificate of analysis for every batch may vary, typical quality control

specifications for research-grade LY178002 are summarized in the table below.

Parameter Typical Specification Analytical Method

Appearance White to off-white solid Visual Inspection

**Purity (
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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